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Compound of Interest

Compound Name: 2,2'-Pyridil

Cat. No.: B1585533 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of 2,2'-Pyridil, a heterocyclic organic compound of interest in various chemical and

pharmaceutical research domains. This document outlines its fundamental molecular

characteristics and presents a representative synthetic protocol.

Core Molecular and Physical Properties
2,2'-Pyridil, also known as Di-2-pyridylglyoxal, is a solid organic compound. Its key quantitative

properties are summarized in the table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₁₂H₈N₂O₂ [1]

Molecular Weight 212.20 g/mol [1]

CAS Number 492-73-9 [1]

Appearance Solid

Melting Point 154-156 °C [2]

Assay Purity ≥97%
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Logical Relationship of 2,2'-Pyridil's Core Attributes
The following diagram illustrates the logical connection between the chemical's name, its

empirical formula, and its resulting molecular weight.

2,2'-Pyridil

Molecular Formula
C₁₂H₈N₂O₂

is represented by

Molecular Weight
212.20 g/mol

corresponds to

Click to download full resolution via product page

Logical flow from chemical name to molecular weight.

Representative Synthetic Protocol: Synthesis of
2,2'-Bipyridyl Compounds
While a specific, detailed experimental protocol for the synthesis of 2,2'-Pyridil is not readily

available in the provided search results, a general method for the synthesis of 2,2'-bipyridyls

from pyridine using a Raney nickel catalyst is well-established.[3] This can be adapted for the

synthesis of related compounds. The following is a representative protocol based on such

procedures.

Materials:

Pyridine (reagent grade, pyrrole-free)[3]

Raney nickel catalyst (W7-J, degassed)[3]

Sodium hydroxide
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Nickel-aluminum alloy[3]

Petroleum ether (60-90 °C)

Alumina (for chromatography)

Standard laboratory glassware for reflux and chromatography

Inert atmosphere setup (e.g., nitrogen or argon)

Procedure:

Catalyst Preparation (Degassed Raney Nickel):

Caution: The preparation of Raney nickel can be hazardous and should be performed in a

well-ventilated hood with appropriate personal protective equipment.

In a large Erlenmeyer flask, dissolve sodium hydroxide in distilled water with stirring.

Slowly add nickel-aluminum alloy to the sodium hydroxide solution. The reaction is

exothermic and will generate hydrogen gas.

After the reaction subsides, wash the catalyst repeatedly with distilled water until the

washings are neutral.

The catalyst is then degassed under vacuum at a controlled temperature.[3]

Synthesis of 2,2'-Bipyridine:

Set up a reflux apparatus under an inert atmosphere.

Introduce the prepared degassed Raney nickel catalyst into the reaction flask.

Add pure, pyrrole-free pyridine to the flask.[3]

The mixture is then heated to reflux for several hours. The reaction progress can be

monitored by techniques such as thin-layer chromatography.

Product Isolation and Purification:
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After cooling, the reaction mixture is filtered to remove the catalyst.

The excess pyridine is removed by distillation.

The residue is extracted with boiling petroleum ether.[3]

The petroleum ether extract is then subjected to column chromatography on alumina.[3]

Elution with petroleum ether will yield the 2,2'-bipyridine product.

The solvent is evaporated, and the resulting solid can be recrystallized from petroleum

ether to obtain pure 2,2'-bipyridine.[3]

This protocol outlines the fundamental steps for the synthesis of the parent 2,2'-bipyridine. The

synthesis of 2,2'-Pyridil would involve the subsequent oxidation of the bipyridine core, a

common transformation in organic synthesis. Researchers should consult specialized literature

for detailed oxidative procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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